Cas no 1114649-12-5 (2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-fluoro-4-methylphenyl)acetamide)

• Product Name: 2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-fluoro-4-methylphenyl)acetamide
• CAS No: 1114649-12-5
• MF: C₂₄H₁₈F₂N₂O₂
• MW: 404.408732891083
• CID: 5389151
• Update Time: 2025-05-24

2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-fluoro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-2-(6-fluoro-2-phenylquinolin-4-yl)oxyacetamide
• 2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-fluoro-4-methylphenyl)acetamide

• Inchi： 1S/C24H18F2N2O2/c1-15-7-9-18(12-20(15)26)27-24(29)14-30-23-13-22(16-5-3-2-4-6-16)28-21-10-8-17(25)11-19(21)23/h2-13H,14H2,1H3,(H,27,29)
• InChI Key： LKBHQVSCGKCLFX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(F)=C1)(=O)COC1=C2C(=NC(C3=CC=CC=C3)=C1)C=CC(F)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-fluoro-4-methylphenyl)acetamide

Recent Advances in the Study of 2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-fluoro-4-methylphenyl)acetamide (CAS: 1114649-12-5)

The compound 2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-fluoro-4-methylphenyl)acetamide (CAS: 1114649-12-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinoline-based derivative has been investigated for its unique pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have focused on elucidating its mechanism of action, optimizing its chemical structure for enhanced efficacy, and evaluating its safety profile in preclinical models.

One of the key findings from the latest research is the compound's ability to selectively inhibit specific tyrosine kinases involved in cancer cell proliferation and survival. In vitro studies have demonstrated that 2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-fluoro-4-methylphenyl)acetamide exhibits potent inhibitory activity against several oncogenic kinases, including those associated with resistance to conventional chemotherapy. Structural-activity relationship (SAR) analyses have further revealed that the fluoro and phenyl substitutions at the quinoline core are critical for maintaining high binding affinity to the kinase active site.

In vivo studies using xenograft mouse models have shown promising results, with the compound significantly reducing tumor growth at well-tolerated doses. Pharmacokinetic studies indicate that the compound has favorable bioavailability and a half-life suitable for once-daily dosing. Additionally, recent efforts have been directed toward improving the compound's solubility and reducing potential off-target effects through targeted chemical modifications.

Beyond its anticancer potential, preliminary research suggests that 2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-fluoro-4-methylphenyl)acetamide may also have applications in treating inflammatory and autoimmune diseases. Its ability to modulate immune cell signaling pathways has been explored in several preclinical models, though further validation is required to confirm these findings.

In summary, the latest research on 2-[(6-fluoro-2-phenylquinolin-4-yl)oxy]-N-(3-fluoro-4-methylphenyl)acetamide (CAS: 1114649-12-5) highlights its potential as a multifunctional therapeutic agent. Ongoing studies are focused on advancing this compound through the drug development pipeline, with the aim of translating these promising preclinical findings into clinical applications.